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Compound of Interest

Compound Name: Azetukalner

Cat. No.: B8217906

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for Azetukalner,
an investigational potassium channel opener. The following procedures are designed to ensure
the safety of laboratory personnel and compliance with regulatory standards.

Product Identification and Properties

Azetukalner, also known as XEN1101, is a selective and orally active Kv7.2/Kv7.3 potassium
channel opener.[1] It is currently under investigation for the treatment of focal epilepsy, major
depressive disorder, and other neurological conditions.[2][3][4]

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8217906?utm_src=pdf-interest
https://www.benchchem.com/product/b8217906?utm_src=pdf-body
https://www.benchchem.com/product/b8217906?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.xenon-pharma.com/product-pipeline/azetukalner-mdd/
https://www.xenon-pharma.com/aes-2024/
https://www.xenon-pharma.com/product-pipeline/azetukalner-pgtcs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8217906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value
Synonyms XEN1101
Molecular Formula C23H29FN20
Molecular Weight 368.49 g/mol
CAS Number 1009344-33-5
Appearance Solid Powder
Purity >98% (HPLC)
Solubility 10 mM in DMSO

Powder: -20°C (12 months), 4°C (6 months) In

Storage Temperature
Solvent: -80°C (6 months), -20°C (1 month)

Data sourced from Probechem and MedchemExpress.[1][5]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), Azetukalner is classified as a hazardous
substance.[6]

GHS Hazard Statements:
e H315: Causes skin irritation.[6]
e H319: Causes serious eye irritation.[6]

Precautionary Statements:
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Category Precautionary Statement

P264: Wash hands thoroughly after handling.
Prevention P280: Wear protective gloves/protective

clothing/eye protection/face protection.[6]

P302+P352: IF ON SKIN: Wash with plenty of
soap and water. P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.

Response Remove contact lenses, if present and easy to
do. Continue rinsing. P362+P364: Take off

contaminated clothing and wash it before reuse.

[6]

Emergency First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention.[6]

o Skin Contact: Thoroughly rinse skin with plenty of water. Remove contaminated clothing and
seek medical advice.[6]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer CPR but avoid
mouth-to-mouth resuscitation.[6]

e Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[6]

Proper Disposal Procedures for Azetukalner

As an investigational drug, the disposal of Azetukalner must be conducted in accordance with
federal, state, and local regulations for hazardous waste, as well as any specific protocols
provided by the drug sponsor. The following steps provide a general framework for the proper
disposal of used and unused Azetukalner.

Step 1: Determine if the Waste is Hazardous

Contact your institution's Environmental Health and Safety (EHS) department to confirm if
Azetukalner is classified as a hazardous waste under the Resource Conservation and
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Recovery Act (RCRA).[1] Given its classification as a skin and eye irritant, it is likely to be
managed as hazardous waste.[6]

Step 2: Segregate Azetukalner Waste

Properly segregate all materials contaminated with Azetukalner. This includes:

o Empty or partially used vials and ampules.

o Contaminated personal protective equipment (PPE) such as gloves and lab coats.

o Chemically contaminated lab supplies (e.g., pipette tips, absorbent pads).

Step 3: Packaging and Labeling

e Solid Waste: Place chemically contaminated solid waste (e.g., PPE, absorbent pads) in a
designated, clearly labeled, leak-proof container lined with a plastic bag.

o Sharps: Dispose of any chemically contaminated sharps (needles, blades) in a designated,
puncture-resistant sharps container.

e Liquid Waste: Collect liquid waste containing Azetukalner in a compatible, sealed, and
clearly labeled container. Do not mix with other incompatible waste streams.

o Original Containers: Whenever possible, submit the substance for disposal in its original,
labeled container.[7]

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name
"Azetukalner."

Step 4: Storage of Waste

Store all Azetukalner waste in a secure, designated area away from general laboratory traffic.
Ensure containers are tightly sealed to prevent leaks or spills.

Step 5: Arrange for Professional Disposal
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Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste. An environmental professional will transport the waste to a permitted
hazardous waste incineration facility.[8]

Important Considerations:
» Do not dispose of Azetukalner down the drain or in the regular trash.

¢ Maintain a detailed record of the disposal, including the date, quantity, and method of
disposal.

e For clinical trials, unused investigational products may need to be returned to the study
sponsor or destroyed on-site at the sponsor's request.[9]

Experimental Protocols

Specific experimental protocols for Azetukalner are proprietary to the manufacturer, Xenon
Pharmaceuticals, and are not publicly available. Researchers should refer to the
documentation provided with the compound or contact the supplier for any available handling
instructions.

Mechanism of Action and Signaling Pathway

Azetukalner is a potent opener of the Kv7.2 and Kv7.3 (KCNQ2/KCNQ3) voltage-gated
potassium channels.[3] These channels are crucial for regulating neuronal excitability by
generating the M-current, a subthreshold potassium current that helps to stabilize the resting
membrane potential and prevent repetitive firing of action potentials. By opening these
channels, Azetukalner enhances the M-current, thereby reducing neuronal hyperexcitability,
which is a key factor in the generation of epileptic seizures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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